Cas no 1022095-18-6 (3-((4-Chloro-2-(((phenylamino)thioxomethyl)amino)phenyl)amino)-5,5-dimethylcyclohex-2-EN-1-one)

• Product Name: 3-((4-Chloro-2-(((phenylamino)thioxomethyl)amino)phenyl)amino)-5,5-dimethylcyclohex-2-EN-1-one
• CAS No: 1022095-18-6
• MF: C₂₁H₂₂ClN₃OS
• MW: 399.93688249588
• MDL: MFCD00245354
• CID: 4676900
• Update Time: 2023-08-15

3-((4-Chloro-2-(((phenylamino)thioxomethyl)amino)phenyl)amino)-5,5-dimethylcyclohex-2-EN-1-one Chemical and Physical Properties

Names and Identifiers

• 3-((4-CHLORO-2-(((PHENYLAMINO)THIOXOMETHYL)AMINO)PHENYL)AMINO)-5,5-DIMETHYLCYCLOHEX-2-EN-1-ONE
• 3-{5-chloro-2-[(5,5-dimethyl-3-oxocyclohex-1-en-1-yl)amino]phenyl}-1-phenylthiourea
• 1-[5-chloro-2-[(5,5-dimethyl-3-oxocyclohexen-1-yl)amino]phenyl]-3-phenylthiourea
• 3-((4-Chloro-2-(((phenylamino)thioxomethyl)amino)phenyl)amino)-5,5-dimethylcyclohex-2-EN-1-one

• MDL： MFCD00245354
• Inchi： 1S/C21H22ClN3OS/c1-21(2)12-16(11-17(26)13-21)23-18-9-8-14(22)10-19(18)25-20(27)24-15-6-4-3-5-7-15/h3-11,23H,12-13H2,1-2H3,(H2,24,25,27)
• InChI Key： BQKFHLJENHKKOX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)NC(NC1C=CC=CC=1)=S)NC1=CC(CC(C)(C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 586
• Topological Polar Surface Area: 85.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas